3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)pyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C18H23NO4/c1-22-13-3-12-19-15(7-11-18(20)21)6-10-17(19)14-4-8-16(23-2)9-5-14/h4-6,8-10H,3,7,11-13H2,1-2H3,(H,20,21)
• InChI Key: MZAMWCCFJGTBCV-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=CC=C1C2=CC=C(C=C2)OC)CCC(=O)O
• Molecular Formula: C18H23NO4
• DSSTOX Substance ID: DTXSID701163121
• Molecular Weight: 317.4 g/mol
• CAS RN: 718602-90-5

Description

3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-yl]propanoic acid is a chemical compound that belongs to the class of pyrrole derivatives. It is commonly known as MPP or MPPA and is widely used in scientific research applications.

Mechanism of Action

The mechanism of action of 3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-yl]propanoic acid is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), a transcription factor involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
Studies have shown that 3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-yl]propanoic acid has anti-inflammatory and analgesic effects in animal models. It has also been reported to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-yl]propanoic acid in lab experiments is its potential therapeutic properties. It has been reported to have anti-inflammatory, analgesic, and anti-cancer activities, making it a promising candidate for drug development. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-yl]propanoic acid. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it would be interesting to explore its potential use in combination with other drugs for the treatment of cancer.

Synthesis Methods

The synthesis of 3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-yl]propanoic acid involves the reaction of 4-methoxyphenylhydrazine with 3-methoxypropyl-1-bromoacetate in the presence of a base, followed by cyclization with acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

3-[5-(4-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-yl]propanoic acid is widely used in scientific research for its potential therapeutic properties. It has been reported to have anti-inflammatory, analgesic, and anti-cancer activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.